Cas no 1248651-95-7 (2-(2-Chloro-4-methylphenoxy)acetamide)

2-(2-Chloro-4-methylphenoxy)acetamide is a chlorinated phenoxyacetamide compound with applications in agrochemical and pharmaceutical research. Its structure features a chloro-methyl-substituted phenoxy group linked to an acetamide moiety, offering selective reactivity and potential as an intermediate in synthetic chemistry. The compound’s stability and functional group compatibility make it suitable for derivatization in herbicide development or bioactive molecule synthesis. Its chloro and methyl substituents enhance lipophilicity, which may influence binding affinity in target interactions. The acetamide group provides a versatile handle for further chemical modifications. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring precise utilization in specialized applications.
2-(2-Chloro-4-methylphenoxy)acetamide structure
1248651-95-7 structure
Product Name:2-(2-Chloro-4-methylphenoxy)acetamide
CAS No:1248651-95-7
MF:C9H10ClNO2
MW:199.634201526642
CID:5695760
PubChem ID:23186736
Update Time:2025-10-28

2-(2-Chloro-4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-4-methylphenoxy)acetamide
    • 1248651-95-7
    • AKOS011966550
    • 2-(2-Chloro-4-methyl-phenoxy)-acetamide
    • Acetamide, 2-(2-chloro-4-methylphenoxy)-
    • 2-(2-Chloro-4-methylphenoxy)acetamide
    • Inchi: 1S/C9H10ClNO2/c1-6-2-3-8(7(10)4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
    • InChI Key: BDUZONQSTOSLCZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=CC=1OCC(N)=O

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 387.4±32.0 °C(Predicted)
  • pka: 15.26±0.40(Predicted)

2-(2-Chloro-4-methylphenoxy)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1656002-1g
2-(2-Chloro-4-methylphenoxy)acetamide
1248651-95-7 98%
1g
¥7476.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1656002-5g
2-(2-Chloro-4-methylphenoxy)acetamide
1248651-95-7 98%
5g
¥15573.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1656002-10g
2-(2-Chloro-4-methylphenoxy)acetamide
1248651-95-7 98%
10g
¥24906.00 2024-08-09

Additional information on 2-(2-Chloro-4-methylphenoxy)acetamide

Comprehensive Guide to 2-(2-Chloro-4-methylphenoxy)acetamide (CAS No. 1248651-95-7): Properties, Applications, and Market Insights

2-(2-Chloro-4-methylphenoxy)acetamide (CAS No. 1248651-95-7) is a specialized organic compound gaining attention in agrochemical and pharmaceutical research. This chlorinated phenoxy derivative exhibits unique properties that make it valuable for targeted applications. With the increasing demand for chlorophenoxy compounds in crop protection and medicinal chemistry, understanding this molecule's characteristics and potential has become crucial for researchers and industry professionals.

The molecular structure of 2-(2-Chloro-4-methylphenoxy)acetamide features a chloro-methyl substituted phenoxy group attached to an acetamide moiety. This configuration contributes to its specific reactivity and biological activity. Recent studies in green chemistry have explored its potential as a building block for more sustainable agrochemicals, aligning with current environmental concerns in the chemical industry.

In agricultural applications, derivatives of phenoxyacetamide compounds like 2-(2-Chloro-4-methylphenoxy)acetamide have shown promise as selective herbicides. Researchers are investigating its mechanism of action against broadleaf weeds while maintaining crop safety. The compound's structure-activity relationship is particularly interesting for developing next-generation plant growth regulators with improved environmental profiles.

The pharmaceutical sector has shown growing interest in CAS 1248651-95-7 for its potential as a synthetic intermediate. Its molecular framework serves as a valuable scaffold for designing novel bioactive molecules. Current research focuses on its utility in developing targeted therapies, especially in metabolic disorder treatments, where modified phenoxy compounds demonstrate significant pharmacological potential.

Synthetic approaches to 2-(2-Chloro-4-methylphenoxy)acetamide typically involve the reaction of 2-chloro-4-methylphenol with chloroacetamide derivatives. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing industry demands for efficient production methods. Analytical characterization using techniques like HPLC and NMR spectroscopy ensures the compound meets rigorous quality standards for research and industrial use.

The global market for specialty acetamide derivatives including 1248651-95-7 is experiencing steady growth, driven by agricultural innovation and pharmaceutical development. Asia-Pacific regions, particularly China and India, have emerged as significant producers and consumers of these intermediates. Market analysts project increased demand as research into precision agriculture and personalized medicine continues to expand.

Environmental considerations surrounding chlorophenoxy compounds have led to improved handling and disposal protocols for 2-(2-Chloro-4-methylphenoxy)acetamide. The chemical industry has implemented green synthesis methods and waste minimization strategies to reduce the ecological impact of such intermediates. These practices align with global sustainability initiatives and regulatory requirements for chemical manufacturing.

Storage and handling of CAS 1248651-95-7 require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers away from direct sunlight and moisture. While not classified as highly hazardous, proper chemical safety measures including appropriate personal protective equipment should always be observed when working with this substance.

Future research directions for 2-(2-Chloro-4-methylphenoxy)acetamide include exploring its potential in novel applications such as smart materials and biodegradable polymers. The compound's versatile chemistry offers opportunities for innovation across multiple industries. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced properties, accelerating the discovery process.

For researchers and industry professionals seeking detailed technical information about 1248651-95-7, comprehensive analytical data including spectral characteristics and purity specifications are available from specialty chemical suppliers. The compound's growing importance in various fields ensures continued interest and investigation into its full potential as a valuable chemical intermediate.

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